Cas no 341929-85-9 (4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid)

• Product Name: 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid
• CAS No: 341929-85-9
• MF: C₁₅H₁₀N₂O₄
• MW: 282.250903606415
• CID: 5214443
• PubChem ID: 2455778
• Update Time: 2025-05-21

4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[2-cyano-3-(2-furanyl)-1-oxo-2-propen-1-yl]amino]-
• 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid

• Inchi： 1S/C15H10N2O4/c16-9-11(8-13-2-1-7-21-13)14(18)17-12-5-3-10(4-6-12)15(19)20/h1-8H,(H,17,18)(H,19,20)
• InChI Key： GWNGMASANMGYMX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(NC(=O)C(C#N)=CC2=CC=CO2)C=C1

Additional information on 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid

Introduction to 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid (CAS No. 341929-85-9)

4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid, identified by the CAS number 341929-85-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group, a furan moiety, and an amide functional group. These structural elements contribute to its distinct chemical properties and potential biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid consists of a benzoic acid core substituted with a propenamide group at the 3-position and a cyano group at the 2-position. The presence of the furan ring at the 3-position introduces additional conformational flexibility and electronic properties, which can influence its interactions with biological targets. This structural complexity makes it an intriguing candidate for further exploration in drug discovery and molecular design.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. These compounds have been investigated for their potential applications in treating various diseases, including inflammation, cancer, and infectious disorders. The amide functionality in 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid is particularly noteworthy, as amides are known to exhibit significant bioactivity and are frequently incorporated into therapeutic agents.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The combination of the cyano group, which can act as a hydrogen bond acceptor, and the furan ring, which can engage in π-stacking interactions, provides multiple opportunities for optimizing binding affinity and selectivity. These features are critical for developing molecules that can effectively interact with biological targets while minimizing off-target effects.

Recent studies have highlighted the importance of 4-2-cyano-3-(furan-2-yl)prop-2-enamidobenzoic acid in the development of novel therapeutic agents. For instance, researchers have explored its potential as an inhibitor of enzymes involved in inflammatory pathways. The amide group and the cyano group have been shown to modulate the activity of these enzymes by forming specific interactions with key residues in their active sites. This has led to the identification of several promising derivatives with enhanced pharmacological properties.

The furan moiety in 4-2-cyano-3-(furan-2-yl)propenamidobenzoic acid also contributes to its unique chemical behavior. Furan derivatives are known to exhibit interesting electronic properties due to their aromatic nature and ability to participate in π-conjugation systems. This feature has been exploited in various applications, including organic electronics and photodynamic therapy. In the context of drug discovery, the furan ring can enhance the solubility and bioavailability of molecules, making them more suitable for therapeutic use.

In addition to its potential as an enzyme inhibitor, 4-cyano-[3-(furan)]propenamidobenzoic acid has been investigated for its antimicrobial properties. The structural features of this compound allow it to interact with bacterial cell walls and membranes, disrupting essential cellular processes. This has led to the development of novel antimicrobial agents that could address emerging challenges related to antibiotic resistance.

The synthesis of CAS No 34192985 is another area of active research. Chemists have developed various synthetic routes that leverage modern techniques such as transition metal catalysis and flow chemistry. These methods have enabled the efficient preparation of complex derivatives while maintaining high yields and purity. The ability to synthesize these compounds on a scalable basis is crucial for their further development into therapeutic agents.

The biological evaluation of 4-amido-benzoic acid derivative CAS 34192985 has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory responses. Additionally, preliminary animal studies have shown promising results regarding its efficacy in reducing inflammation and pain without significant side effects.

The future prospects for 4-[cyano]-3-(furan)]benzonic acid derivative CAS 34192985 are vast. As our understanding of biological pathways continues to evolve, new opportunities will arise for exploiting its unique structural features. Advances in computational chemistry and high-throughput screening will further accelerate the discovery process, enabling researchers to identify novel derivatives with enhanced pharmacological properties.

In conclusion,benzonic acid derivative CAS 34192985 represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile scaffold for drug design, with potential applications in treating inflammation, cancer, and infectious diseases. The ongoing research into its synthesis and biological activity promises to yield new therapeutic agents that could improve human health outcomes.